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Compound of Interest

Compound Name:
tert-Butyl 3-

(hydroxymethyl)benzylcarbamate

Cat. No.: B153219 Get Quote

Technical Support Center: tert-Butyl 3-
(hydroxymethyl)benzylcarbamate
Welcome to the technical support center for tert-Butyl 3-(hydroxymethyl)benzylcarbamate.

This guide is designed for researchers, chemists, and drug development professionals to

provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked

questions. Our goal is to help you maximize the yield and purity of your reactions involving this

versatile intermediate.

Compound Overview and Key Reactive Sites
tert-Butyl 3-(hydroxymethyl)benzylcarbamate is a bifunctional molecule featuring a primary

benzylic alcohol and a Boc-protected benzylamine. Understanding the interplay between these

two functional groups is critical for successful synthetic transformations.

Benzylic Alcohol: This primary alcohol is amenable to oxidation to the corresponding

aldehyde or carboxylic acid. It can also be converted into an ether, ester, or substituted with

various nucleophiles, often after activation to a better leaving group (e.g., a tosylate or

halide).

Boc-Protecting Group: The tert-butyloxycarbonyl (Boc) group is a robust protecting group for

the amine. It is stable to a wide range of nucleophilic and basic conditions but is readily
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cleaved under acidic conditions (e.g., with trifluoroacetic acid or HCl).[1][2][3] This acid

lability is the most common failure point in reactions where acidic reagents or byproducts are

present.

Property Value

IUPAC Name tert-butyl (3-(hydroxymethyl)benzyl)carbamate

Molecular Formula C₁₃H₁₉NO₃

Molecular Weight 237.29 g/mol [4]

Appearance Typically a white to off-white solid

Key Functional Groups
Primary Benzylic Alcohol, N-Boc Protected

Amine

Troubleshooting Guide: Low Reaction Yields
This section addresses the most common issues encountered when using tert-Butyl 3-
(hydroxymethyl)benzylcarbamate as a starting material.

dot
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SM Consumed - Product/Side Product Issues SM Not Consumed - Reactivity Issues

Low Yield or Complex Mixture Observed

Is Starting Material (SM) Consumed?
(Check by TLC/LC-MS)

Yes, SM is Consumed

 

No, SM Remains

 

Multiple Side Products Observed Are Reagents Active & Anhydrous?

Is Boc-Deprotection Occurring?
(Look for free amine by LC-MS)

Yes, Boc Cleaved No, Boc is Intact

SOLUTION:
- Use non-acidic reagents.

- Add a non-nucleophilic base (e.g., 2,6-lutidine).
- Lower reaction temperature.

What is the reaction type?

Oxidation Etherification / Substitution

Over-oxidation to Carboxylic Acid? Elimination Side Product (Alkene)?

SOLUTION:
- Use a milder oxidant (e.g., PCC, DMP).

- Carefully control stoichiometry.
- Monitor reaction closely and stop upon SM consumption.

SOLUTION:
- For Williamson: Use a primary alkyl halide.

- Activate alcohol as tosylate first.
- Avoid strong, bulky bases.

Reagents May Be Inactive Reagents are Fine

SOLUTION:
- Use freshly opened/purified reagents.

- Ensure anhydrous conditions for moisture-sensitive reactions.
Are Reaction Conditions Sufficiently Forcing?

Conditions Too Mild

SOLUTION:
- Increase temperature.
- Increase reaction time.

- Use a more potent activating agent or stronger base/nucleophile.
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tert-Butyl 3-(hydroxymethyl)benzylcarbamate

[Oxidant]
e.g., PCC, DMP

Strong Oxidant
e.g., KMnO4

Desired Product:
Aldehyde

 Selective Oxidation 

 Oxidation 

Side Product:
Carboxylic Acid
(Over-oxidation)

 Further Oxidation 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyl-3-hydroxymethyl-benzylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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